Cas no 2089650-60-0 (METHYL 6-CHLOROTHIOCHROMANE-2-CARBOXYLATE)

• Product Name: METHYL 6-CHLOROTHIOCHROMANE-2-CARBOXYLATE
• CAS No: 2089650-60-0
• MF: C₁₁H₁₁ClO₂S
• MW: 242.721841096878
• CID: 6629422
• PubChem ID: 138110007
• Update Time: 2024-01-08

METHYL 6-CHLOROTHIOCHROMANE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-2-carboxylic acid, 6-chloro-3,4-dihydro-, methyl ester
• 2089650-60-0
• METHYL 6-CHLOROTHIOCHROMANE-2-CARBOXYLATE
• METHYL6-CHLOROTHIOCHROMANE-2-CARBOXYLATE
• DTXSID001144938

• Inchi： 1S/C11H11ClO2S/c1-14-11(13)10-4-2-7-6-8(12)3-5-9(7)15-10/h3,5-6,10H,2,4H2,1H3
• InChI Key： VOEXIGADWVZQJP-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC2=CC=C(Cl)C=C2CC1

Computed Properties

• Exact Mass: 242.0168285g/mol
• Monoisotopic Mass: 242.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 346.8±42.0 °C(Predicted)